Cas no 2137702-73-7 (sodium 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfinate)

• Product Name: sodium 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfinate
• CAS No: 2137702-73-7
• MF: C₅H₄F₃N₂NaO₂S
• MW: 236.147440910339
• CID: 6154508
• PubChem ID: 165954857
• Update Time: 2025-05-26

sodium 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137702-73-7
• sodium 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfinate
• EN300-724692

• Inchi： 1S/C5H5F3N2O2S.Na/c1-10-4(13(11)12)3(2-9-10)5(6,7)8;/h2H,1H3,(H,11,12);/q;+1/p-1
• InChI Key： SOCFUJVJTJJHBH-UHFFFAOYSA-M
• SMILES： S(C1=C(C(F)(F)F)C=NN1C)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 235.98432732g/mol
• Monoisotopic Mass: 235.98432732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on sodium 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfinate

Introduction to Sodium 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfinate (CAS No. 2137702-73-7)

Sodium 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfinate (CAS No. 2137702-73-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its unique molecular structure, exhibits promising properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of Sodium 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfinate is C₆H₆F₃NO₃S, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and sulfur atoms. The presence of a trifluoromethyl group and a sulfinate moiety contributes to its distinct chemical behavior and reactivity, which are critical factors in its potential utility within synthetic chemistry and drug design.

In recent years, there has been a growing interest in the development of compounds that incorporate fluorine atoms due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological activity. The trifluoromethyl group in Sodium 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfinate plays a pivotal role in these properties, making it an attractive moiety for medicinal chemists seeking to optimize drug candidates.

The sulfinate functional group further contributes to the compound's versatility, enabling various chemical transformations that can be exploited in the synthesis of more complex molecules. This feature is particularly relevant in the context of drug discovery, where modular approaches are often employed to build intricate scaffolds with desired biological activities.

Current research in the field of pyrazole derivatives has highlighted their potential as scaffolds for pharmacologically active compounds. Pyrazole-based molecules have been investigated for their roles in anti-inflammatory, antimicrobial, and anticancer applications. The specific substitution pattern in Sodium 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfinate, particularly the combination of methyl and trifluoromethyl groups, aligns well with these efforts, suggesting its potential as a building block for novel therapeutics.

One of the most compelling aspects of Sodium 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfinate is its synthetic accessibility. The compound can be prepared through well-established synthetic routes that leverage readily available starting materials. This accessibility is crucial for both academic research and industrial applications, as it allows for rapid exploration of its chemical space and potential biological activities.

The sulfinate group also offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. For instance, nucleophilic substitution reactions can be employed to introduce additional functional groups at specific positions on the pyrazole ring. Such modifications can be used to fine-tune the pharmacokinetic and pharmacodynamic profiles of derived compounds.

In the realm of drug discovery, computational methods are increasingly being used to predict the biological activity of novel compounds. The structural features of Sodium 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfinate, including its trifluoromethyl and sulfinate groups, can be analyzed using virtual screening techniques to identify potential interactions with biological targets. These computational approaches can accelerate the identification of lead compounds and guide experimental efforts.

The compound's stability under various conditions is another critical factor that merits investigation. Studies on its thermal stability, solubility, and shelf life are essential for determining its suitability for different applications. Additionally, understanding its behavior in biological systems is crucial for assessing its potential as a drug candidate or intermediate in synthetic processes.

Recent advancements in analytical chemistry have provided powerful tools for characterizing complex molecules like Sodium 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfinate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography offer high-resolution insights into its structure and purity. These analytical methods are indispensable for ensuring the quality and consistency of the compound throughout its synthesis and application.

The role of sulfonates in medicinal chemistry cannot be overstated. Sulfonate derivatives have been widely used in the development of drugs due to their ability to enhance water solubility and bioavailability. The sulfinate group in Sodium 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfinate shares some similarities with sulfonates in terms of functionality and reactivity, suggesting that it may exhibit analogous properties that could be beneficial in drug design.

In conclusion, Sodium 1-methyl-4-(trifluoromethyl)-1H-pyrazole-5-sulfinate (CAS No. 2137702-73-7) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic accessibility and functional versatility, make it an attractive candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutic agents.